1,3-dimethyl-5-[(4-morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 1,3-dimethyl-5-[(4-morpholin-4-yl-3-nitrophenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C17H18N4O6/c1-18-15(22)12(16(23)19(2)17(18)24)9-11-3-4-13(14(10-11)21(25)26)20-5-7-27-8-6-20/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: CPXZGMBARJZADU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C(=O)N(C1=O)C
• Molecular Formula: C17H18N4O6
• Molecular Weight: 374.3 g/mol
• CAS No.: 732250-13-4

Description

The compound “1,3-dimethyl-5-[(4-morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted with various functional groups, including a morpholino group, a nitrophenyl group, and a methylene group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The morpholino group would add a cyclic ether structure to the molecule, while the nitrophenyl group would add a benzene ring with a nitro group attached.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions typical of their functional groups. For example, the nitro group could undergo reduction to an amine, and the pyrimidine ring could undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of its functional groups.

Scientific Research Applications

Synthesis of Yellow Emitting Bis-Pyrimidine Based Purely Organic Phosphors

The compound 1,3-dimethyl-5-[(4-morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione, among other related compounds, has been utilized in the synthesis of organic phosphors, specifically for creating materials that emit pure yellow light. The phosphors synthesized demonstrated broad photoluminescence (PL) emission spectra, ranging from 400 to 800 nm. These materials, with their optimized geometry and molecular orbital predictions, hold significant potential for applications in organic electronics and photonics due to their light-emitting properties (Kumar et al., 2014).

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity. It could also be interesting to explore its potential applications in fields such as medicinal chemistry or materials science.